Cas no 1805148-93-9 (5-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid)

• Product Name: 5-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid
• CAS No: 1805148-93-9
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4794181
• Update Time: 2023-08-17

5-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid

• Inchi： 1S/C10H8BrNO3/c11-8-1-6(3-10(14)15)9(4-12)7(2-8)5-13/h1-2,13H,3,5H2,(H,14,15)
• InChI Key： XMXZHXHMCPQROA-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C(C#N)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3